Cas no 1269803-03-3 (Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)-)

• Product Name: Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)-
• CAS No: 1269803-03-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5590417
• PubChem ID: 93983919
• Update Time: 2025-06-09

Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)-
• N16490
• (R)-3-AMINO-3-(4-(PYRROLIDIN-1-YL)PHENYL)PROPANOICACID
• 1269803-03-3
• (R)-3-AMINO-3-(4-(PYRROLIDIN-1-YL)PHENYL)PROPANOIC ACID

• Inchi： 1S/C13H18N2O2/c14-12(9-13(16)17)10-3-5-11(6-4-10)15-7-1-2-8-15/h3-6,12H,1-2,7-9,14H2,(H,16,17)/t12-/m1/s1
• InChI Key： KHNJCBTXZJYHOR-GFCCVEGCSA-N
• SMILES： [C@@H](C1C=CC(N2CCCC2)=CC=1)(N)CC(=O)O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 432.9±40.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Additional information on Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)-

Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)-: An Overview of CAS No. 1269803-03-3

Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)- (CAS No. 1269803-03-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of β-amino acids, which are known for their diverse biological activities and roles in various physiological processes.

The chiral center at the β-position of the compound imparts enantiomeric specificity, which is crucial for its biological activity. The (βR)-enantiomer, in particular, has been extensively studied for its potential as a lead compound in drug discovery. The presence of the pyrrolidine ring and the aromatic benzenepropanoic acid moiety contributes to its overall stability and solubility, making it an attractive candidate for further development.

Recent studies have highlighted the potential of Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)- in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)- has also shown promise in the treatment of inflammatory conditions. Research conducted at a leading pharmaceutical institute revealed that the compound possesses anti-inflammatory activity by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacokinetic profile of Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)- has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, it has been found to have low toxicity and minimal adverse effects in animal models, suggesting its safety for human use.

The synthetic route for Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)- has been optimized to ensure high yields and purity. One common approach involves the asymmetric synthesis of the chiral center using a chiral catalyst or auxiliary. This method not only ensures enantiomeric purity but also reduces the overall cost and complexity of production. The availability of efficient synthetic methods has facilitated large-scale production and further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)- in human subjects. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms associated with neurodegenerative diseases and inflammatory conditions. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.

In conclusion, Benzenepropanoic acid, β-amino-4-(1-pyrrolidinyl)-, (βR)- (CAS No. 1269803-03-3) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in various medical fields.